3-{4-methyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}-1-(propoxyacetyl)piperidine

• IUPAC Name: 1-[3-[4-methyl-5-[(2-methylimidazol-1-yl)methyl]-1,2,4-triazol-3-yl]piperidin-1-yl]-2-propoxyethanone
• InChI: InChI=1S/C18H28N6O2/c1-4-10-26-13-17(25)24-8-5-6-15(11-24)18-21-20-16(22(18)3)12-23-9-7-19-14(23)2/h7,9,15H,4-6,8,10-13H2,1-3H3
• InChI Key: IJTSEDOZWORHBX-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC(=O)N1CCCC(C1)C2=NN=C(N2C)CN3C=CN=C3C
• Molecular Formula: C18H28N6O2
• Molecular Weight: 360.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-{4-methyl-5-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-1,2,4-triazol-3-yl}-1-(propoxyacetyl)piperidine" involves multi-step processes, including cyclocondensation, annulation, and the use of various catalysts and reagents to achieve the desired structures. These processes often aim at enhancing the compound's biological activities by incorporating different substituents known for their antimicrobial and fungicidal properties (Rajkumar et al., 2014), (Mao et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds similar to the one is typically characterized using spectroscopic methods such as IR, NMR, and mass spectrometry. These techniques provide insights into the compound's framework, including the arrangement of various functional groups and the overall molecular conformation. The structural elucidation is crucial for understanding the compound's reactivity and biological activity (Shevchuk et al., 2012), (Thimmegowda et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature often include transformations such as cyclization, condensation, and functionalization to introduce or modify functional groups that are pivotal for the compound's biological efficacy. The reactivity can be tailored to produce derivatives with enhanced or specific biological activities, as seen in the synthesis of antimicrobial and antifungal agents (Krolenko et al., 2016).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and stability, play a significant role in the compound's application, especially in biological systems. These properties are influenced by the molecular structure and can affect the compound's bioavailability and efficacy. Understanding these properties is essential for the development of compounds with optimal biological activity (Govindhan et al., 2017).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical entities, are fundamental for the compound's interaction with biological targets. These properties are determined by the compound's functional groups and molecular structure. Research in this area aims to enhance the compound's biological activity by modulating these chemical properties to improve interaction with biological receptors or targets (Abdallah et al., 2007).

Scientific Research Applications

Synthesis and Chemical Properties

• Convenient Synthesis of Azolyl Piperidines : Research demonstrates a method for preparing azolyl piperidines, which could be relevant for synthesizing compounds similar to the one of interest. This method involves the arylation of azoles (such as pyrazoles, imidazoles, and triazoles) with bromopyridines, followed by reduction to form piperidines (Shevchuk et al., 2012).

Potential Pharmacological Applications

• Antimicrobial Activities : Some novel triazole derivatives have been synthesized and evaluated for antimicrobial activities. These studies could provide a foundation for understanding the potential applications of the compound of interest in treating infections (Bektaş et al., 2010; Krolenko et al., 2016).

Chemical Reactions and Modifications

• Thermal Rearrangement : Research on sym-triazines demonstrates how thermolysis can lead to the formation of oxazolo- or imidazo-sym-triazinones, showcasing the chemical flexibility and reactivity of triazole compounds (Dovlatyan et al., 2010).

Ligand and Metal Complex Studies

• Metal-based Chemotherapy : Studies have explored the synthesis of metal complexes with azole ligands, suggesting potential applications in chemotherapy against tropical diseases. This highlights the versatility of azole derivatives in forming bioactive complexes (Navarro et al., 2000).

Future Directions

While the future directions for your specific compound are not available in the search results, imidazole and its derivatives continue to be an area of interest in the development of new drugs.